Cas no 1797318-27-4 (N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide)

• Product Name: N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide
• CAS No: 1797318-27-4
• MF: C₂₀H₂₆N₂O₃S
• MW: 374.497044086456
• CID: 6566655
• Update Time: 2025-07-02

N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide
• N-[4-(4-methoxypiperidin-1-yl)phenyl]-2-phenylethanesulfonamide

• Inchi： 1S/C20H26N2O3S/c1-25-20-11-14-22(15-12-20)19-9-7-18(8-10-19)21-26(23,24)16-13-17-5-3-2-4-6-17/h2-10,20-21H,11-16H2,1H3
• InChI Key： MDHWNDKWLSVMCV-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=C(N2CCC(OC)CC2)C=C1)(=O)=O)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide

Research Brief on N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide (CAS: 1797318-27-4)

N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide (CAS: 1797318-27-4) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The presence of the 4-methoxypiperidin-1-yl moiety and the phenylethane sulfonamide group suggests its potential as a scaffold for drug development, targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Additionally, its ability to disrupt PPIs, particularly those involving Bcl-2 family proteins, has highlighted its potential as an anticancer agent. These findings are supported by robust computational modeling and X-ray crystallography data, which provide insights into the compound's binding modes and interactions with target proteins.

The synthesis of N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide has been optimized to achieve high yields and purity, as reported in recent patents and peer-reviewed publications. Key steps include the coupling of 4-(4-methoxypiperidin-1-yl)aniline with 2-phenylethanesulfonyl chloride, followed by purification via column chromatography. The compound's physicochemical properties, such as solubility, stability, and pharmacokinetic profiles, have been extensively characterized, making it a viable candidate for further preclinical development.

Despite these advancements, challenges remain in the clinical translation of N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide. Issues such as off-target effects, metabolic stability, and bioavailability need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to enhance the compound's therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion, N-4-(4-methoxypiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide represents a promising lead compound in the field of chemical biology and drug discovery. Its multifaceted biological activities, coupled with its well-characterized synthesis and properties, position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should focus on optimizing its pharmacological profile and evaluating its efficacy in disease models to unlock its full potential.